Cas no 1503-48-6 (Quino[2,3-b]acridine-6,7,13,14(5H,12H)-tetrone)

• Product Name: Quino[2,3-b]acridine-6,7,13,14(5H,12H)-tetrone
• CAS No: 1503-48-6
• MF: C₂₀H₁₀N₂O₄
• MW: 342.304404735565
• CID: 157012
• PubChem ID: 24882628
• Update Time: 2025-04-19

Quino[2,3-b]acridine-6,7,13,14(5H,12H)-tetrone Chemical and Physical Properties

Names and Identifiers

• Quino[2,3-b]acridine-6,7,13,14(5H,12H)-tetrone
• 5,12-dihydroquinolino[2,3-b]acridine-6,7,13,14-tetrone
• QUINACRIDONEQUINONE
• Quino(2,3-b)acridine-6,7,13,14(5H,12H)-tetrone
• quinolino[2,3-b]acridine-6,7,13,14(5H,12H)-tetraone
• Q27286039
• SCHEMBL125196
• UNII-P2N62Q51YG
• KSLLMGLKCVSKFF-UHFFFAOYSA-N
• NS00006267
• EINECS 216-125-0
• 1503-48-6
• quinacridone quinone
• DTXSID8044838
• EC 216-125-0
• CI 73920
• P2N62Q51YG
• C.I. 73920
• QUINACRIDONE-6,13-DIONE
• DTXCID6024838

• MDL： MFCD06798069
• Inchi： 1S/C20H10N2O4/c23-17-9-5-1-3-7-11(9)21-15-13(17)19(25)16-14(20(15)26)18(24)10-6-2-4-8-12(10)22-16/h1-8H,(H,21,23)(H,22,24)
• InChI Key： KSLLMGLKCVSKFF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C3C=CC=CC=3N2)=O)C(C2=C1C(C1C=CC=CC=1N2)=O)=O

Computed Properties

• Exact Mass: 342.0641
• Monoisotopic Mass: 342.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 3

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C (lit.)
• PSA: 92.34
• Solubility: Not available

Quino[2,3-b]acridine-6,7,13,14(5H,12H)-tetrone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25